![molecular formula C19H22N6 B6442889 4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine CAS No. 2640879-27-0](/img/structure/B6442889.png)
4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Imidazole and pyrimidine are both important heterocyclic compounds that are widely used in medicinal chemistry . Piperazine is another common structural motif found in pharmaceuticals, partly due to its ability to positively modulate the pharmacokinetic properties of a drug substance .
Synthesis Analysis
The synthesis of similar compounds often involves multi-step protocols. For instance, a novel compound with a similar structure was obtained in good yield via a three-step protocol . The product’s structure was assigned by HRMS, IR, 1H and 13C NMR experiments .Molecular Structure Analysis
The molecular structure of similar compounds is often determined using techniques such as High-Resolution Mass Spectrometry (HRMS), Infrared Spectroscopy (IR), and Nuclear Magnetic Resonance (NMR) spectroscopy .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds often involve multiple steps and various reagents . The exact reactions would depend on the specific structure of the compound.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its specific structure. Imidazole, for example, is a white or colorless solid that is highly soluble in water and other polar solvents .Scientific Research Applications
4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine has been studied for its potential applications in a variety of scientific research fields. It has been used as a tool to study the effects of drug-target interactions, receptor-ligand interactions, and enzyme-substrate interactions. This compound has been studied for its potential applications in drug design and development, as well as its potential for use in laboratory experiments.
Mechanism of Action
Target of Action
Similar compounds, such as 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives, have been shown to inhibit acetylcholinesterase (ache) . AChE is an enzyme that hydrolyzes the neurotransmitter acetylcholine at neuronal synapses. Inhibition of AChE leads to an increase in acetylcholine, enhancing cholinergic function.
Mode of Action
Similar compounds have been shown to interact with their targets (such as ache) by binding to the active site, thereby inhibiting the enzyme’s activity . This results in an increase in acetylcholine levels at neuronal synapses.
Pharmacokinetics
Similar compounds have been evaluated for their pharmacokinetic profiles, including absorption, distribution, metabolism, and excretion . These properties significantly impact the bioavailability of the compound, determining its efficacy and safety.
Advantages and Limitations for Lab Experiments
4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine has several advantages for use in laboratory experiments. It is a synthetic compound with a unique molecular structure, making it ideal for use as a tool to study the effects of chemical interactions in biological systems. In addition, it has low toxicity and is relatively stable, making it suitable for use in a variety of laboratory experiments. However, this compound also has some limitations. It is not yet fully understood how this compound binds to certain receptors in the body, and further research is needed to fully understand its mechanism of action.
Future Directions
In order to fully understand the potential applications of 4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine, further research is needed. Future research should focus on understanding the mechanism of action of this compound, as well as its potential applications in drug design and development. In addition, further research should focus on exploring the potential for this compound to be used in other laboratory experiments, such as those involving gene expression or cell signaling pathways. Finally, future research should focus on exploring the potential for this compound to be used in clinical trials.
Synthesis Methods
4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-(1H-imidazol-1-yl)pyrimidine can be synthesized using a multi-step process. The first step involves the synthesis of the piperazine moiety, which is achieved by reacting 2,5-dimethylphenyl isocyanate with 2-amino-1-methyl-1-phenyl-1-propanol. This reaction produces the 2,5-dimethylphenyl piperazine. The second step involves the reaction of the piperazine with 1H-imidazol-1-yl-6-chloropyrimidine. This reaction produces the desired this compound compound.
properties
IUPAC Name |
4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-imidazol-1-ylpyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N6/c1-15-3-4-16(2)17(11-15)23-7-9-24(10-8-23)18-12-19(22-13-21-18)25-6-5-20-14-25/h3-6,11-14H,7-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBGUPNDJMKHDAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)N2CCN(CC2)C3=NC=NC(=C3)N4C=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.